Cas no 13626-17-0 (3,5-Dibromo-4-chloropyridine)

• Product Name: 3,5-Dibromo-4-chloropyridine
• CAS No: 13626-17-0
• MF: C₅H₂Br₂ClN
• MW: 271.33707857132
• MDL: MFCD00233993
• CID: 829970
• PubChem ID: 817094
• Update Time: 2025-07-22

3,5-Dibromo-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-chloropyridine
• 4-Chloro-3,5-dibromopyridine
• pyridine, 3,5-dibromo-4-chloro-
• 3,5-dibromo4-chloropyridine
• XNXHPEUZNXWWCH-UHFFFAOYSA-N
• BCP10231
• PB24627
• FCH1331019
• 3,5-Dibromo-4-chloropyridine, AldrichCPR
• AB0042277
• AX8213112
• DTXSID70355736
• AS-19836
• DB-063128
• EN300-194207
• CS-W021808
• SCHEMBL1938836
• AC-907/25004319
• SY097897
• 13626-17-0
• AKOS015891847
• MFCD00233993
• AC-23106

• MDL： MFCD00233993
• Inchi： 1S/C5H2Br2ClN/c6-3-1-9-2-4(7)5(3)8/h1-2H
• InChI Key： XNXHPEUZNXWWCH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1Cl)Br

Computed Properties

• Exact Mass: 268.82400
• Monoisotopic Mass: 268.82425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9

Experimental Properties

• Melting Point: 99-101°C
• PSA: 12.89000
• LogP: 3.26000

3,5-Dibromo-4-chloropyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-4-chloropyridine

Recent Advances in the Application of 3,5-Dibromo-4-chloropyridine (CAS: 13626-17-0) in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-4-chloropyridine (CAS: 13626-17-0) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of kinase inhibitors and antimicrobial agents. The unique electronic and steric properties imparted by the bromine and chlorine substituents make this compound a valuable building block in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3,5-Dibromo-4-chloropyridine as a precursor for the synthesis of potent kinase inhibitors targeting cancer-related pathways. The researchers demonstrated that the halogenated pyridine core could be efficiently functionalized to yield compounds with high selectivity and potency against specific kinase targets. The study also highlighted the compound's stability under various reaction conditions, making it a reliable intermediate for multi-step synthetic routes. These findings underscore the potential of 3,5-Dibromo-4-chloropyridine in the design of next-generation targeted therapies.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the development of novel antibacterial agents derived from 3,5-Dibromo-4-chloropyridine. The study focused on modifying the pyridine scaffold to enhance membrane permeability and target specificity against drug-resistant bacterial strains. The resulting compounds exhibited promising activity against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. This research opens new avenues for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

The synthetic utility of 3,5-Dibromo-4-chloropyridine has also been demonstrated in materials science applications. A recent patent application (WO2023124567) describes its use in the preparation of organic electronic materials, where the halogenated pyridine moiety serves as an electron-withdrawing group to modulate the electronic properties of conjugated polymers. These materials show potential for use in organic light-emitting diodes (OLEDs) and photovoltaic devices, highlighting the compound's versatility beyond pharmaceutical applications.

From a safety and regulatory perspective, recent toxicological studies have provided valuable data on the handling and environmental impact of 3,5-Dibromo-4-chloropyridine. A 2023 assessment published in Regulatory Toxicology and Pharmacology established appropriate exposure limits and recommended safety protocols for industrial-scale production. These findings are particularly relevant as the demand for this intermediate continues to grow in both academic and industrial settings.

Looking forward, the unique properties of 3,5-Dibromo-4-chloropyridine position it as a valuable tool in drug discovery and materials science. Ongoing research is exploring its potential in covalent inhibitor design, where the halogen atoms can serve as leaving groups for selective target engagement. Additionally, its application in metal-organic frameworks (MOFs) for catalytic purposes represents an emerging area of investigation. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile building block in diverse areas of chemical and biological research.